Cas no 2138364-57-3 (5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one)

• Product Name: 5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one
• CAS No: 2138364-57-3
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 6330003
• PubChem ID: 165484409
• Update Time: 2025-10-31

5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one
• 2138364-57-3
• EN300-1129858
• 5-hydroxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one

• Inchi： 1S/C7H6N4O2/c12-4-7(1-2-7)5(13)11-6(10-4)8-3-9-11/h3H,1-2H2,(H,8,9,10,12)
• InChI Key： OMOUOOMEOGLTOF-UHFFFAOYSA-N
• SMILES： O=C1C2(C(NC3=NC=NN13)=O)CC2

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76.9Ų

Additional information on 5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one

Introduction to 5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one (CAS No. 2138364-57-3)

5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This spirocyclic heterocyclic compound belongs to the triazolopyrimidine class, which is well-documented for its role in the development of various therapeutic agents. The presence of multiple heterocyclic rings and functional groups makes this molecule a promising candidate for further exploration in drug discovery and development.

The chemical structure of 5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one features a spirocyclic core composed of a triazolopyrimidine ring system linked to a cyclopropane moiety. The spiro1,2,4triazolo1,5-apyrimidine moiety is particularly noteworthy as it combines two nitrogen-containing heterocycles into a single framework, which can enhance binding affinity and selectivity in biological targets. Additionally, the 5-hydroxy group introduces a polar hydroxyl functionality that may participate in hydrogen bonding interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies suggest that the spirocyclic structure of 5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one may confer high specificity for certain enzymes or receptors involved in inflammatory pathways and cancer signaling. For instance, preliminary computational studies have indicated that this compound could interact with kinases and phosphodiesterases, which are key players in cellular regulation.

In vitro experiments have begun to explore the pharmacological properties of 5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one, focusing on its potential as an anti-inflammatory agent. The hy droxy group and the spirocyclic core are believed to contribute to its ability to modulate inflammatory cytokine production by inhibiting key signaling pathways. Preliminary data from cell-based assays suggest that this compound exhibits dose-dependent inhibition of pro-inflammatory mediators such as TNF-α and IL-6. These findings align with the growing interest in small molecules that can selectively target inflammatory pathways without causing significant side effects.

The cyclopropane ring in the structure of 5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one is another critical feature that may enhance its biological activity. Cyclopropanes are known to introduce conformational rigidity into molecules, which can improve binding affinity by reducing conformational entropy during receptor interaction. This structural motif has been successfully employed in other drug candidates to enhance pharmacokinetic properties such as solubility and metabolic stability.

Current research is also exploring the synthetic pathways for producing 5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one with higher yields and purity. The synthesis involves multi-step reactions that require careful optimization to ensure regioselectivity and minimize byproduct formation. Advances in green chemistry principles have encouraged researchers to develop more sustainable synthetic routes that reduce waste and energy consumption without compromising efficiency.

The potential applications of 5-hydroxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one extend beyond anti-inflammatory therapy. Its unique structural features make it a versatile scaffold for designing molecules with targeted action against other diseases such as neurodegenerative disorders and infectious diseases. For example，the spirocyclic core could be modified to interact with specific protein targets involved in Alzheimer's disease pathogenesis or viral replication mechanisms.

Future studies will likely focus on improving the pharmacological profile of this compound through structure-based drug design approaches. By leveraging high-throughput screening technologies and biophysical techniques such as X-ray crystallography， researchers can gain deeper insights into how 5-hydroxy - 7H - spiro 1 , 2 , 4 tri azo lo 1 , 5 - ap y rim id ine - 6 , 1 ' - cyc lo pro pane - 7 one interacts with its biological targets at an atomic level. This information will be crucial for optimizing its efficacy， selectivity， and safety profile before moving into clinical trials.

The development of novel therapeutic agents often involves interdisciplinary collaboration between chemists， biologists， pharmacologists， and clinicians。 The case of 5-hydroxy - 7H - spiro 1 , 2 , 4 tri azo lo 1 , 5 - ap y rim id ine - 6 , 1 ' - cyc lo pro pane - 7 one exemplifies how basic research on structurally complex molecules can lead to significant advancements in medicine. As our understanding of disease mechanisms grows， compounds like this one hold promise for addressing unmet medical needs through innovative drug design strategies.